Cas no 1211516-70-9 (4-(3,3-Difluoropyrrolidin-1-yl)aniline)

• Product Name: 4-(3,3-Difluoropyrrolidin-1-yl)aniline
• CAS No: 1211516-70-9
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 5734901
• PubChem ID: 89127825
• Update Time: 2025-10-25

4-(3,3-Difluoropyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• AKOS026708756
• F1907-4295
• VZORDAIBQARJHN-UHFFFAOYSA-N
• EN300-1226937
• 1211516-70-9
• 4-(3,3-difluoropyrrolidin-1-yl)aniline
• SCHEMBL13604939
• 4-(3,3-Difluoropyrrolidin-1-yl)aniline

• Inchi： 1S/C10H12F2N2/c11-10(12)5-6-14(7-10)9-3-1-8(13)2-4-9/h1-4H,5-7,13H2
• InChI Key： VZORDAIBQARJHN-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C=CC(=CC=2)N)CC1)F

Computed Properties

• Exact Mass: 198.09685472g/mol
• Monoisotopic Mass: 198.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3,3-Difluoropyrrolidin-1-yl)aniline

4-(3,3-Difluoropyrrolidin-1-yl)aniline: A Comprehensive Overview

The compound with CAS No. 1211516-70-9, commonly referred to as 4-(3,3-Difluoropyrrolidin-1-yl)aniline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring substituted with two fluorine atoms at the 3-position and an aniline moiety attached via a methylene group. The presence of fluorine atoms introduces interesting electronic and steric effects, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-(3,3-Difluoropyrrolidin-1-yl)aniline. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for efficient construction of the carbon-nitrogen bond between the pyrrolidine and aniline groups. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production. Additionally, computational studies have provided deeper insights into the electronic properties of this compound, revealing its potential as a building block in drug discovery.

The biological activity of 4-(3,3-Difluoropyrrolidin-1-yl)aniline has been extensively studied in recent years. Experimental data suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Researchers have proposed that the fluorine substituents play a critical role in modulating the compound's bioavailability and pharmacokinetic properties. Furthermore, in vitro studies have demonstrated that this compound displays selective cytotoxicity against cancer cell lines, indicating its potential as a lead molecule for anticancer drug development.

In terms of applications, 4-(3,3-Difluoropyrrolidin-1-yl)aniline has found utility as an intermediate in the synthesis of more complex heterocyclic compounds. Its ability to undergo various nucleophilic aromatic substitutions and Michael additions makes it a versatile starting material. For instance, recent research has highlighted its use in constructing bioactive molecules with potential anti-inflammatory and antiviral activities. These findings underscore the importance of this compound in advancing medicinal chemistry research.

The structural uniqueness of 4-(3,3-Difluoropyrrolidin-1-yl)aniline also lends itself to applications in materials science. By incorporating this compound into polymer systems, scientists have developed novel materials with enhanced thermal stability and mechanical properties. Such innovations are particularly relevant in industries such as electronics and aerospace, where high-performance materials are essential.

In conclusion, CAS No. 1211516-70-9, or 4-(3,3-Difluoropyrrolidin-1-yl)aniline, represents a multifaceted molecule with diverse applications across various scientific disciplines. Its chemical versatility, coupled with promising biological activity, positions it as a key player in future research endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.